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Compound of Interest

Compound Name: 4'-O-Demethylbroussonin A

Cat. No.: B161370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the proposed biosynthetic pathway

of 4'-O-Demethylbroussonin A, a prenylated diphenylpropane found in plants of the

Moraceae family, notably Broussonetia species. The biosynthesis of this complex natural

product involves a series of enzymatic reactions, beginning with the general phenylpropanoid

pathway and culminating in specific prenylation and demethylation steps. This document

details the probable enzymatic players, their mechanisms, and available experimental data,

offering a valuable resource for researchers in natural product biosynthesis and drug

development.

Proposed Biosynthetic Pathway of 4'-O-
Demethylbroussonin A
The biosynthesis of 4'-O-Demethylbroussonin A is hypothesized to proceed through three

main stages:

Formation of the Chalcone Precursor: This stage follows the well-established

phenylpropanoid pathway to produce a key C15 chalcone intermediate.

Modification of the Chalcone Skeleton and Prenylation: This involves the reduction of the

chalcone and the subsequent addition of a prenyl group by a prenyltransferase.
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Final Demethylation Step: The immediate precursor, Broussonin A, undergoes demethylation

at the 4'-O-position to yield the final product.

The proposed overall pathway is depicted below:
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To cite this document: BenchChem. [Biosynthesis of 4'-O-Demethylbroussonin A in Plants: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161370#biosynthesis-of-4-o-demethylbroussonin-a-
in-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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